Cas no 1803830-20-7 (OCc1cc(Br)c(Br)cn1)

• Product Name: OCc1cc(Br)c(Br)cn1
• CAS No: 1803830-20-7
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD22577240
• CID: 4904831
• Update Time: 2025-05-22

OCc1cc(Br)c(Br)cn1 Chemical and Physical Properties

Names and Identifiers

• OCc1cc(Br)c(Br)cn1
• 4,5-Dibromopyridine-2-methanol

• MDL： MFCD22577240
• Inchi： 1S/C6H5Br2NO/c7-5-1-4(3-10)9-2-6(5)8/h1-2,10H,3H2
• InChI Key： OZDBIBNSWIYHKT-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CO)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on OCc1cc(Br)c(Br)cn1

OCc1cc(Br)c(Br)cn1: A Comprehensive Overview

OCc1cc(Br)c(Br)cn1, also known by its CAS number 1803830-20-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural properties, which make it a valuable component in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. Recent studies have highlighted its potential in enhancing the performance of polymer-based composites and its role in drug delivery systems.

The molecular structure of OCc1cc(Br)c(Br)cn1 is characterized by a brominated aromatic ring system, which contributes to its high stability and reactivity. The presence of two bromine atoms in the ring enhances its electronic properties, making it an ideal candidate for use in electrophilic substitution reactions. Researchers have recently explored the use of this compound as a precursor in the synthesis of biodegradable polymers, which has opened new avenues for sustainable materials development.

One of the most promising applications of OCc1cc(Br)c(Br)cn1 is in the field of nanotechnology. Scientists have successfully utilized this compound to create self-assembled monolayers (SAMs) on various substrates, which exhibit excellent thermal and chemical resistance. These SAMs have been tested for their potential use in microelectronics, where they can serve as protective coatings or as templates for the growth of nanostructured materials.

In addition to its material science applications, OCc1cc(Br)c(Br)cn1 has also been studied for its biological effects. Recent experiments have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile for clinical use.

The synthesis of OCc1cc(Br)c(Br)cn1 involves a multi-step process that typically begins with the bromination of an aromatic precursor. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have recently developed a novel catalytic method that significantly reduces the reaction time while maintaining product quality, making this compound more accessible for large-scale production.

From an environmental perspective, OCc1cc(Br)c(Br)cn1 has been shown to degrade under specific conditions, releasing non-toxic byproducts. This property makes it a more eco-friendly alternative to traditional brominated compounds used in industrial applications. Ongoing studies are focusing on improving its biodegradability further to minimize its environmental footprint.

In conclusion, OCc1cc(Br)c(Br)cn1 (CAS No: 1803830-20-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.